4-Hydroxy-2-[3-(trifluoromethyl)phenyl]benzoic acid

• Molecular Formula: C14H9F3O3
• Molecular Weight: 282.21 g/mol
• IUPAC Name: 4-hydroxy-2-[3-(trifluoromethyl)phenyl]benzoic acid
• InChI: InChI=1S/C14H9F3O3/c15-14(16,17)9-3-1-2-8(6-9)12-7-10(18)4-5-11(12)13(19)20/h1-7,18H,(H,19,20)
• InChI Key: DHDOSTLKCRRIOH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)C2=C(C=CC(=C2)O)C(=O)O

Description

4-Hydroxy-2-[3-(trifluoromethyl)phenyl]benzoic acid ( 2060000-20-4) is a high-value, multifunctional benzoic acid derivative designed for advanced chemical and pharmaceutical research. This compound features a distinct molecular scaffold with carboxylic acid, phenol, and trifluoromethylphenyl groups, making it an exceptionally versatile building block for synthesizing complex functional molecules . Its primary research value lies in its application as a key precursor in Active Pharmaceutical Ingredient (API) development. The structure is commonly integrated into molecular scaffolds, such as benzofuran derivatives, through esterification and amide bond formation to create compounds with potential biological activity, such as antitubercular agents . The presence of the trifluoromethyl group is particularly prized in drug discovery for its ability to significantly influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets . Beyond pharmaceuticals, this benzoic acid is critical in materials science . It is employed in the synthesis of specialized liquid crystals ; for instance, it reacts with alkylated acyl chlorides to produce smectic C phases . Furthermore, it is used to create functional polymers . When incorporated into polyester chains, the compound enables self-assembly into spherulite crystals, which are instrumental in fabricating advanced optical devices like vortex beam generators . The compound's mechanism of action in research settings is twofold: as a synthetic intermediate, its carboxylic acid and phenolic hydroxyl groups allow for straightforward derivatization, while its aromatic system and electron-withdrawing trifluoromethyl group modulate the electronic properties of the final molecules . This product is intended For Research Use Only . It is not intended for diagnostic or therapeutic applications, nor for human or veterinary use .

Preparation Methods

Direct Cross-Coupling Approach

One common approach to prepare 4-Hydroxy-2-[3-(trifluoromethyl)phenyl]benzoic acid involves palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura coupling between a 2-halo-4-hydroxybenzoic acid derivative and a 3-(trifluoromethyl)phenyl boronic acid or ester.

Typical procedure:

• Starting materials: 2-bromo-4-hydroxybenzoic acid and 3-(trifluoromethyl)phenylboronic acid.
• Catalyst: Pd(PPh3)4 or Pd(OAc)2 with appropriate ligands.
• Base: Potassium carbonate or sodium carbonate.
• Solvent: Mixtures of water and organic solvents (e.g., toluene, ethanol).
• Reaction conditions: Heating under reflux or microwave-assisted heating for several hours.
• Work-up: Acidification, extraction, and crystallization to isolate the target acid.

This method provides good regioselectivity and yield, allowing introduction of the trifluoromethylphenyl group at the ortho position relative to the hydroxy group on the benzoic acid ring.

Electrophilic Aromatic Substitution Followed by Hydroxylation

An alternative route involves electrophilic substitution of a trifluoromethyl-substituted phenyl ring onto a hydroxybenzoic acid derivative, followed by hydroxylation at the 4-position.

• Step 1: Friedel-Crafts acylation or arylation to attach the 3-(trifluoromethyl)phenyl group at the 2-position of benzoic acid.
• Step 2: Directed hydroxylation using reagents such as sulfuric acid or other hydroxylating agents to introduce the hydroxy group at the 4-position.
• Step 3: Purification by crystallization.

This method may require careful control of reaction conditions to avoid poly-substitution or side reactions.

Multi-Step Synthesis via Protected Intermediates

Some syntheses use protected hydroxybenzoic acid derivatives to prevent side reactions during coupling or substitution steps.

• Protection: The hydroxy group is protected with silyl or methyl protecting groups.
• Coupling: The trifluoromethylphenyl group is introduced via cross-coupling or nucleophilic substitution.
• Deprotection: Removal of the protecting group under acidic or basic conditions.
• Hydrolysis: Conversion of ester intermediates to the free acid if necessary.

This approach improves yields and purity but adds synthetic steps.

Representative Data Table of Reaction Conditions

Step	Reagents/Conditions	Yield (%)	Notes
Suzuki Coupling	Pd(PPh3)4, K2CO3, toluene/H2O, reflux 8 h	75-85	High regioselectivity, mild conditions
Electrophilic Arylation	Trifluoromethylphenyl chloride, AlCl3, DCM	60-70	Requires low temperature control
Hydroxylation	H2SO4, 80°C, 4 h	65-75	Directed hydroxylation at 4-position
Protection/Deprotection	TBDMSCl (protection), TBAF (deprotection)	80-90	Improves selectivity in coupling
Hydrolysis	KOH, EtOH/H2O, 22 h	90	Converts esters to carboxylic acid

Research Discoveries and Optimization

• Catalyst Optimization: Studies show that Pd-based catalysts with bulky phosphine ligands enhance coupling efficiency and reduce side reactions.
• Solvent Effects: Biphasic solvent systems (water-organic) improve solubility of reagents and facilitate product isolation.
• Temperature Control: Lower temperatures during electrophilic substitution minimize poly-substitution and decomposition.
• Protecting Group Strategies: Use of silyl ethers for hydroxy protection allows selective functionalization without affecting the acid group.
• Purification: Crystallization from ethyl acetate or ethanol-water mixtures yields high-purity product suitable for pharmaceutical applications.

Chemical Reactions Analysis

Types of Reactions: 4-Hydroxy-2-[3-(trifluoromethyl)phenyl]benzoic acid undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding quinones.

Reduction: The carboxylic acid group can be reduced to form alcohols.

Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Nucleophiles like amines and thiols can be used under basic conditions.

Major Products Formed:

Oxidation: Quinones and other oxidized derivatives.

Reduction: Alcohols and other reduced derivatives.

Substitution: Substituted benzoic acids with various functional groups.

Scientific Research Applications

4-Hydroxy-2-[3-(trifluoromethyl)phenyl]benzoic acid has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: It is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: It is investigated for its potential use in drug development, particularly for its ability to interact with specific molecular targets.

Industry: It is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 4-Hydroxy-2-[3-(trifluoromethyl)phenyl]benzoic acid involves its interaction with specific molecular targets. The hydroxyl and trifluoromethyl groups play a crucial role in its binding affinity and specificity. The compound can modulate various biochemical pathways, leading to its observed biological effects. For example, it may inhibit certain enzymes or receptors, thereby altering cellular processes.

Comparison with Similar Compounds

Substituent Position and Electronic Effects

Compound Name	Substituent Positions	Key Features	Reference
4-Hydroxy-2-(trifluoromethyl)benzoic acid	Trifluoromethyl at C2, hydroxyl at C4	Direct CF₃ attachment enhances acidity (pKa ~2.5); used in liquid crystal synthesis.
3-Fluoro-4-(trifluoromethyl)benzoic acid	CF₃ at C4, F at C3	Adjacent electron-withdrawing groups increase acidity (pKa ~1.8); higher solubility in polar solvents.
2-Nitro-4-(trifluoromethyl)benzoic acid	NO₂ at C2, CF₃ at C4	Stronger electron withdrawal than hydroxyl; used in agrochemical intermediates.
3-(5-(4-(Trifluoromethyl)phenyl)-1,2,4-oxadiazol-3-yl)benzoic acid	Oxadiazole ring with CF₃-phenyl	Oxadiazole enhances π-π stacking; improved binding affinity in enzyme inhibition assays.

Key Insight: The position of the trifluoromethyl group and additional substituents (e.g., F, NO₂) significantly alter electronic properties and applications.

Physicochemical Properties

Property	4-Hydroxy-2-[3-(trifluoromethyl)phenyl]benzoic Acid	4-Hydroxy-2-(trifluoromethyl)benzoic Acid	3-Fluoro-4-(trifluoromethyl)benzoic Acid
Molecular Weight	296.2 g/mol*	206.12 g/mol	222.1 g/mol
LogP (iLOGP)	~3.1 (estimated)	2.45	2.78
Hydrogen Bond Donors	2 (OH, COOH)	2	1 (COOH only)
TPSA (Ų)	66.8	57.5	37.3
Bioavailability Score	0.55	0.55	0.55

*Calculated based on molecular formula C₁₄H₉F₃O₃.
Data Sources : .

Biological Activity

4-Hydroxy-2-[3-(trifluoromethyl)phenyl]benzoic acid, commonly referred to as a trifluoromethyl-substituted benzoic acid derivative, has garnered attention in various fields of biological research due to its unique structural properties and potential therapeutic applications. This article provides a comprehensive overview of its biological activity, including mechanisms of action, case studies, and relevant research findings.

• Molecular Formula : C10H8F3O3
• Molecular Weight : 236.17 g/mol
• IUPAC Name : 4-Hydroxy-2-[3-(trifluoromethyl)phenyl]benzoic acid

Antimicrobial Properties

Research indicates that compounds containing the trifluoromethyl group often exhibit enhanced biological activity. For instance, derivatives of 4-hydroxybenzoic acid show promising antimicrobial properties. A study evaluated various salicylanilides and their esters with 4-(trifluoromethyl)benzoic acid against multiple fungal strains, revealing that the antifungal activity varied significantly across different compounds. The most active derivative demonstrated a minimum inhibitory concentration (MIC) of 0.49 µmol/L against certain molds, while yeasts exhibited higher MIC values .

Anticancer Activity

The anticancer potential of 4-hydroxy-2-[3-(trifluoromethyl)phenyl]benzoic acid has been explored in several studies. Notably, compounds with similar structural motifs have shown effective inhibition of cancer cell proliferation. For example, studies involving related compounds demonstrated significant antiproliferative effects on breast cancer cells (MDA-MB-231), with specific derivatives inducing apoptosis and enhancing caspase-3 activity at concentrations as low as 1 µM . The structure-activity relationship (SAR) indicates that the presence of the trifluoromethyl group can enhance the potency of these compounds.

The biological activity of 4-hydroxy-2-[3-(trifluoromethyl)phenyl]benzoic acid is largely attributed to its ability to interact with specific molecular targets:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in cellular processes, thereby disrupting normal function and promoting apoptosis in cancer cells.
• Microtubule Destabilization : Some derivatives have been identified as microtubule-destabilizing agents, which is crucial for their anticancer activity .

Case Studies

• Antifungal Evaluation : A study tested various salicylanilide derivatives against Candida strains and filamentous fungi. The results indicated that while some derivatives showed significant antifungal activity, others did not exhibit any measurable effects due to solubility issues. This highlights the importance of structural modifications in enhancing bioactivity .
• Antiproliferative Studies : In another investigation, several compounds were synthesized based on a 1H-pyrazole scaffold, revealing that those with trifluoromethyl substitutions displayed improved antiproliferative effects against various cancer cell lines, including lung and colorectal cancers .

Summary of Biological Activities

Activity Type	Target Organism/Cell Line	MIC/IC50 Value	Reference
Antifungal	Candida albicans	≥ 1.95 µmol/L
Antiproliferative	MDA-MB-231 (Breast Cancer)	1 µM
Antimicrobial	Various Fungal Strains	0.49 µmol/L